molecular formula C11H16N2O2S B3020976 Ethyl 4-methyl-2-pyrrolidin-1-yl-1,3-thiazole-5-carboxylate CAS No. 950269-69-9

Ethyl 4-methyl-2-pyrrolidin-1-yl-1,3-thiazole-5-carboxylate

Cat. No.: B3020976
CAS No.: 950269-69-9
M. Wt: 240.32 g/mol
InChI Key: TTXFULTVAWSAME-UHFFFAOYSA-N
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Description

The compound “Ethyl 4-methyl-2-pyrrolidin-1-yl-1,3-thiazole-5-carboxylate” is a complex organic molecule that contains a pyrrolidine ring and a thiazole ring . Pyrrolidine is a five-membered ring with one nitrogen atom, and it’s widely used in medicinal chemistry to obtain compounds for the treatment of human diseases . Thiazole is a heterocyclic compound that contains both sulfur and nitrogen in the ring.


Synthesis Analysis

While specific synthesis methods for this compound are not available in the searched resources, pyrrolidine derivatives can be synthesized through ring construction from different cyclic or acyclic precursors, or functionalization of preformed pyrrolidine rings .


Molecular Structure Analysis

The molecular structure of this compound would likely be complex due to the presence of multiple functional groups and rings. The pyrrolidine ring contributes to the stereochemistry of the molecule and increases three-dimensional coverage due to the non-planarity of the ring .


Chemical Reactions Analysis

The chemical reactions involving this compound would depend on the specific conditions and reagents used. Pyrrolidine derivatives can undergo a variety of reactions, including those involving the nitrogen in the ring .

Scientific Research Applications

Ethyl 4-methyl-2-pyrrolidin-1-yl-1,3-thiazole-5-carboxylate has a variety of scientific research applications. It has been used as a reagent for the synthesis of compounds with diverse structures and functional groups, including heterocycles, amines, and alcohols. It has also been used as a catalyst in the synthesis of polymers and as a starting material for the synthesis of various drugs. This compound has been used in the study of enzyme inhibition and has been found to be a potent inhibitor of the enzyme acetylcholinesterase. It has also been used in the study of the structure and function of proteins, and as a tool for studying the structure and function of enzymes.

Advantages and Limitations for Lab Experiments

The main advantage of using Ethyl 4-methyl-2-pyrrolidin-1-yl-1,3-thiazole-5-carboxylate in laboratory experiments is its low cost and availability. It is also relatively easy to synthesize and can be used in a variety of experiments. However, there are some limitations that should be taken into consideration when using this compound in experiments. It is important to use the correct concentrations of this compound, as too high of a concentration can lead to toxicity. Additionally, this compound is unstable in the presence of light and air, so it should be stored in a dark, dry place.

Future Directions

There are a variety of potential future directions for the use of Ethyl 4-methyl-2-pyrrolidin-1-yl-1,3-thiazole-5-carboxylate in scientific research. One potential direction is the use of this compound in the development of new drugs and therapeutics. Additionally, this compound could be used to study the structure and function of proteins and enzymes, and to study enzyme inhibition. It could also be used to study the effects of acetylcholine on the nervous system and to develop new treatments for neurodegenerative diseases. Additionally, this compound could be used to study the mechanism of action of other drugs and to develop new drug delivery systems.

Properties

IUPAC Name

ethyl 4-methyl-2-pyrrolidin-1-yl-1,3-thiazole-5-carboxylate
Details Computed by LexiChem 2.6.6 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C11H16N2O2S/c1-3-15-10(14)9-8(2)12-11(16-9)13-6-4-5-7-13/h3-7H2,1-2H3
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

TTXFULTVAWSAME-UHFFFAOYSA-N
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CCOC(=O)C1=C(N=C(S1)N2CCCC2)C
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C11H16N2O2S
Details Computed by PubChem 2.1 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

240.32 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

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